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The following table summarizes the key features of several relevant binary phase diagrams involving

potassium chloride.

System Key Features
Composition &
Temperature of Key Points

Reference

KCl-NaCl
[1]

Complete solid solution at high

temperatures; Azeotrope minimum on
the liquidus; Solvus at lower

temperatures.

Azeotrope minimum: 58
mol% NaCl

Sangster and

Pelton (1987)

H₂O-KCl
(Ice-Sylvite)
[2]

Eutectic (freezing point depression);

Chaotectic point (highest T and
salinity for brine stability).

Chaotectic point: 108.6°C,
36.8 wt% KCl

Brady (2009)

KCl-UCl₃
[3]

Formation of stoichiometric compound
K₂UCl₅; Two eutectic points (e1, e2).

K₂UCl₅ melting point: ~899 K
(626°C); Eutectic coordinates

provided in study.

Ghosh et al.
(2014)

Experimental Methodologies

The research into these systems relies on well-established experimental and computational protocols.
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Differential Thermal Analysis (DTA) / Differential Scanning Calorimetry (DSC) [3]: These

methods measure the heat flow associated with phase transitions in a material as a function of
temperature. Changes in heat flow (endothermic for melting, exothermic for crystallization) are used

to determine key temperatures like liquidus, solidus, eutectic, and peritectic points.
Electromotive Force (EMF) Measurements [3]: This technique involves constructing an

electrochemical cell with the molten salt of interest. By measuring the cell's voltage (EMF) at different
temperatures, researchers can derive vital thermodynamic properties, such as activity, Gibbs free

energy, and enthalpy of mixing for the components.
CALPHAD (Calculation of Phase Diagrams) Method [3]: This is a computational approach for

thermodynamic modeling. It involves critically assessing existing experimental phase diagram and
thermochemical data to optimize a set of mathematical parameters describing the Gibbs free energy
of each phase. The optimized model can then be used to calculate the phase diagram and properties
under any condition.

Diagram of K-Cl System Relationships

The following diagram, generated using DOT language, illustrates the relationships between the different

binary systems discussed and their studied properties.

KCl

KCl-NaCl System H₂O-KCl System KCl-UCl₃ System KCl-LiCl Sub-system

Complete Solid Solution Azeotrope Minimum Solvus (Two-Phase Region) Chaotectic Point Stoichiometric Compound
K₂UCl₅ Eutectic Points

Click to download full resolution via product page

Relationships between KCl binary systems and their key features.

A Guide to Interpreting the Data
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System Selection is Key: The "K-Cl system" is too broad. Your research should focus on the specific

binary or ternary system relevant to your work, such as KCl-NaCl for salt melt studies or H₂O-KCl for
brine geochemistry [1] [2].

Data Sources Matter: The diagrams provided in the search results are from academic sources and
are based on compilations of experimental data [1] [2]. For rigorous applications, always consult the

primary sources like Sangster & Pelton (1987) or Brady (2009) to understand the underlying data and
its limitations.

Leverage Modern Thermodynamics: The CALPHAD method is powerful for complex systems
where experimental data is scarce [3]. If you are working on a non-standard system, see if a

thermodynamic assessment already exists, as it provides a self-consistent model for calculating
phase equilibria.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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